Cas no 68005-71-0 (Tosyl-D-valine)

• Product name: Tosyl-D-valine
• CAS No: 68005-71-0
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268
• CID: 826548
• PubChem ID: 708671

Tosyl-D-valine Chemical and Physical Properties

Names and Identifiers

• Tosyl-D-valine
• N-(p-toluenesulfonyl)-L-valine
• TOS-D-VAL-OH
• (2R)-3-Methyl-2-[[(4-methylphenyl)sulfonyl]amino]butanoic acid
• N-(p-Tolylsulfonyl)-D-valine
• N-Tosylvaline, D-
• UNII-3HUK84URC7
• SCHEMBL4588942
• ZYFUNXTYNIYYJI-LLVKDONJSA-N
• AKOS017539629
• (R)-3-methyl-2-(4-methylphenylsulfonamido)butanoic acid
• (2R)-3-Methyl-2-(((4-methylphenyl)sulfonyl)amino)butanoic acid
• (2R)-3-METHYL-2-(4-METHYLBENZENESULFONAMIDO)BUTANOIC ACID
• Tosyl valine, D-
• (R)-3-Methyl-2-(4-methylbenzenesulfonamido)butanoic acid
• F72775
• N-Tosyl-D-valine
• D-Valine, N-((4-methylphenyl)sulfonyl)-
• 68005-71-0
• 3HUK84URC7
• (2R)-3-methyl-2-[(4-methylphenyl)sulfonylamino]butanoic acid
• DB-299304
• N-[(4-Methylphenyl)sulfonyl]-D-valine; N-Tosyl-(R)-valine; (2R)-3-Methyl-2-[[(4-methylphenyl)sulfonyl]amino]butanoic Acid;

• Inchi： InChI=1S/C12H17NO4S/c1-8(2)11(12(14)15)13-18(16,17)10-6-4-9(3)5-7-10/h4-8,11,13H,1-3H3,(H,14,15)
• InChI Key： ZYFUNXTYNIYYJI-UHFFFAOYSA-N
• SMILES： CC(C)C(NS(=O)(=O)c1ccc(C)cc1)C(O)=O

Computed Properties

• Exact Mass: 271.08800
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 149.5-150.5 ºC
• Solubility: Very slightly soluble (0.54 g/l) (25 º C),
• PSA: 91.85000
• LogP: 2.85420

Tosyl-D-valine Security Information

Tosyl-D-valine Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives